Cas no 4844-10-4 (Hexafluorenium)

• Product Name: Hexafluorenium
• CAS No: 4844-10-4
• MF: C₃₆H₄₂N₂
• MW: 502.732089519501
• CID: 330144
• PubChem ID: 3601
• Update Time: 2024-10-29

Hexafluorenium Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediaminium,N1,N6-di-9H-fluoren-9-yl-N1,N1,N6,N6-tetramethyl-
• hexafluorenium
• Hexafluronium
• 55W5L6G81R
• Hexafluorenium ion
• 1,6-Hexanediaminium, N,N'-di-9H-fluoren-9-yl-N,N,N',N'-tetramethyl-
• Hexafluorenium cation
• DB00941
• Hexamethylenebis(fluoren-9-yldimethylammonium)
• Ammonium, hexamethylenebis(fluoren-9-yldimethyl-
• N,N'-Di-9H-fluorene-9-yl-N,N,N',N'-tetramethyl-1,6-hexanediaminium
• 1,6-Hexanediaminium,N,N'-di-9H-fluoren-9-yl-N,N,N',N'-tetram
• N-{6-[(9H-fluoren-9-yl)dimethylazaniumyl]hexyl}-N,N-dimethyl-9H-fluoren-9-aminium
• CHEBI:135804
• 1,6-Hexanediaminium,N,N'-di-9H-fluoren-9-yl-N,N,N',N'-tetramethyl
• NCGC00182971-01
• NS00068673
• HSDB 3230
• N1,N6-di(9H-fluoren-9-yl)-N1,N1,N6,N6-tetramethylhexane-1,6-diaminium
• DTXSID00859333
• SCHEMBL487495
• HEXAFLUORENIUM [VANDF]
• CHEMBL1201349
• UNII-55W5L6G81R
• HEXAFLURONIUM [WHO-DD]
• DTXCID20197284
• N-(6-((9H-fluoren-9-yl)dimethylazaniumyl)hexyl)-N,N-dimethyl-9H-fluoren-9-aminium
• Ammonium, Hexamethylenebis(fluoren-9-yldimethyl)-
• 9H-fluoren-9-yl-[6-[9H-fluoren-9-yl(dimethyl)azaniumyl]hexyl]-dimethylazanium
• 4844-10-4
• Hexafluorenium

• Inchi： 1S/C36H42N2/c1-37(2,35-31-21-11-7-17-27(31)28-18-8-12-22-32(28)35)25-15-5-6-16-26-38(3,4)36-33-23-13-9-19-29(33)30-20-10-14-24-34(30)36/h7-14,17-24,35-36H,5-6,15-16,25-26H2,1-4H3/q+2
• InChI Key： HDZAQYPYABGTCL-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(CCCCCC[N+](C)(C)C1C2C=CC=CC=2C2=CC=CC=C12)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 662.169428
• Monoisotopic Mass: 660.171475
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 663
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7.6

Experimental Properties

• Melting Point: [153.5]